5-[3-Oxo-3-(2-phenylmorpholin-4-yl)propyl]-3-(3,4,5-trifluorophenyl)imidazolidine-2,4-dione

• Molecular Formula: C22H20F3N3O4
• Molecular Weight: 447.4 g/mol
• IUPAC Name: 5-[3-oxo-3-(2-phenylmorpholin-4-yl)propyl]-3-(3,4,5-trifluorophenyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C22H20F3N3O4/c23-15-10-14(11-16(24)20(15)25)28-21(30)17(26-22(28)31)6-7-19(29)27-8-9-32-18(12-27)13-4-2-1-3-5-13/h1-5,10-11,17-18H,6-9,12H2,(H,26,31)
• InChI Key: ZFFJXCZDBKPSHO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCC2C(=O)N(C(=O)N2)C3=CC(=C(C(=C3)F)F)F)C4=CC=CC=C4

Description

5-[3-OXO-3-(2-PHENYLMORPHOLINO)PROPYL]-3-(3,4,5-TRIFLUOROPHENYL)-1H-IMIDAZOLE-2,4(3H,5H)-DIONE is a complex organic compound that belongs to the class of imidazole derivatives. Imidazole is a five-membered heterocyclic moiety that possesses three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds . This compound is known for its diverse biological and chemical properties, making it a significant subject of study in various scientific fields.

Preparation Methods

The synthesis of 5-[3-OXO-3-(2-PHENYLMORPHOLINO)PROPYL]-3-(3,4,5-TRIFLUOROPHENYL)-1H-IMIDAZOLE-2,4(3H,5H)-DIONE involves multiple steps, including cyclization and substitution reactions. One common synthetic route involves the reaction of glyoxal and ammonia to form the imidazole ring . . Industrial production methods often involve optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, especially at the phenylmorpholino and trifluorophenyl groups.

Common reagents and conditions used in these reactions include organic solvents like methanol and ethanol, catalysts like palladium, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-[3-OXO-3-(2-PHENYLMORPHOLINO)PROPYL]-3-(3,4,5-TRIFLUOROPHENYL)-1H-IMIDAZOLE-2,4(3H,5H)-DIONE has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It has been studied for its potential as an enzyme inhibitor.

Medicine: Research has explored its potential as an anti-inflammatory and anticancer agent.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to enzymes and inhibit their activity, which is crucial in its potential therapeutic effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Compared to other imidazole derivatives, 5-[3-OXO-3-(2-PHENYLMORPHOLINO)PROPYL]-3-(3,4,5-TRIFLUOROPHENYL)-1H-IMIDAZOLE-2,4(3H,5H)-DIONE stands out due to its unique combination of functional groups. Similar compounds include:

Clemizole: An antihistaminic agent.

Omeprazole: An antiulcer agent.

Metronidazole: A bactericidal agent.

These compounds share the imidazole core but differ in their functional groups and specific applications.